Cas no 66859-56-1 (N-cyclohexyl-2-ethyl-2-(ethylsulfanyl)butanamide)
66859-56-1 structure
Product Name:N-cyclohexyl-2-ethyl-2-(ethylsulfanyl)butanamide
CAS No:66859-56-1
MF:C14H27NOS
MW:257.435282945633
CID:1713144
PubChem ID:48200
Update Time:2025-04-21
N-cyclohexyl-2-ethyl-2-(ethylsulfanyl)butanamide Chemical and Physical Properties
Names and Identifiers
-
- N-cyclohexyl-2-ethyl-2-(ethylsulfanyl)butanamide
- N-Cyclohexyl-2-ethyl-2-(ethylthio)butyramide
- N-cyclohexyl-2-ethyl-2-ethylsulfanylbutanamide
- BUTYRAMIDE, N-CYCLOHEXYL-2-ETHYL-2-ETHYLTHIO-
- BRN 2646320
- DTXSID60216983
- N-Cyclohexyl-2-ethyl-2-ethylthiobutyramide
- 66859-56-1
-
- Inchi: 1S/C14H27NOS/c1-4-14(5-2,17-6-3)13(16)15-12-10-8-7-9-11-12/h12H,4-11H2,1-3H3,(H,15,16)
- InChI Key: VFKDTAYBPUAGSA-UHFFFAOYSA-N
- SMILES: S(CC)C(CC)(CC)C(NC1CCCCC1)=O
Computed Properties
- Exact Mass: 257.18151
- Monoisotopic Mass: 257.18133566g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 6
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 29.1
N-cyclohexyl-2-ethyl-2-(ethylsulfanyl)butanamide Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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